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Introduction

Barium titanate (BaTiOs) is a pioneering lead-free piezoelectric ceramic material,
distinguished by its perovskite crystal structure.[1] Its excellent dielectric, ferroelectric, and
piezoelectric properties make it a cornerstone material in the electronics industry for
applications such as multilayer ceramic capacitors, sensors, and actuators.[1][2] The
piezoelectric effect in BaTiOs arises from the non-centrosymmetric tetragonal crystal structure
at room temperature, which allows for the presence of spontaneous electric dipoles.[1][3]
Applying a strong electric field, in a process known as "poling," aligns these dipoles, resulting in
a net remnant polarization and enabling the material to convert mechanical energy into
electrical energy (the direct piezoelectric effect) and vice versa (the converse piezoelectric
effect).[4]

This document provides detailed protocols for the synthesis, processing, and characterization
of barium titanate ceramics, as well as their application in fabricating piezoelectric sensors
and actuators.

Synthesis of Barium Titanate (BaTiOs) Powders

The properties of the final ceramic are highly dependent on the characteristics of the initial
BaTiOs powder, such as particle size, purity, and homogeneity.[5] Several methods are
employed for BaTiOs powder synthesis, each offering distinct advantages.
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Protocol 1: Solid-State Reaction Method

This conventional and widely used method is known for its simplicity and ability to produce
high-tetragonality BaTiOs.[6] It involves the high-temperature reaction of precursor powders.

Materials:

Barium carbonate (BaCOs), high purity (99.5%+)

Titanium dioxide (TiOz), high purity (99%+) (e.g., anatase)

Isopropyl alcohol or ethanol for mixing

Polyvinyl alcohol (PVA) binder solution (2 wt.%)

Equipment:

Agate mortar and pestle or ball mill

High-temperature furnace (capable of reaching at least 1200°C)

Crucible (e.g., alumina)

Desiccator

Procedure:
e Mixing: Weigh stoichiometric amounts of BaCOs and TiO2 (molar ratio Ba:Ti = 1:1).[6]

o Milling: Mix the powders thoroughly in an agate mortar or using a ball mill with a solvent like
isopropyl alcohol to ensure homogeneity.[3]

e Drying: Dry the mixture to remove the solvent.

o Calcination (Pre-sintering): Place the mixed powder in a crucible and heat it in a furnace. A
typical calcination step is at 1000°C for 10 hours.[3] Some protocols may use a double
calcination process to ensure a complete reaction and formation of the monophase BaTiOs.
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e Grinding: After calcination, grind the resulting powder again to break up agglomerates and
achieve a fine, uniform patrticle size.[3] The synthesized powder is now ready for ceramic
processing.

Protocol 2: Hydrothermal Synthesis

This method allows for the synthesis of fine, crystalline BaTiOs nanopatrticles at relatively low
temperatures.[10][11]

Materials:
o Barium hydroxide octahydrate (Ba(OH)2-8H20) or Barium chloride (BaClz)

 Titanium dioxide (TiOz2) nanopowder (e.g., anatase or amorphous) or a titanium precursor
like titanium isopropoxide.[11]

e Sodium hydroxide (NaOH) as a mineralizer (optional)

« Distilled water

Equipment:

o High-pressure stirred reactor autoclave

e Oven

Procedure:

e Precursor Preparation: Prepare an aqueous solution of the barium precursor (e.g., Ba(OH)z2).

o Mixing: Disperse the titanium precursor (e.g., TiOz powder) in the barium solution. The Ba/Ti
molar ratio can be varied; a ratio of 1.5 has been shown to produce tetragonal nanoparticles.
[12]

o Hydrothermal Reaction: Transfer the mixture to a high-pressure autoclave. Heat the reactor
to a specific temperature (e.g., 150-200°C) for a set duration (e.g., 7-12 hours).[12][13]
Phase-pure BaTiOs can be formed at temperatures as low as 100°C.[13]
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» Washing and Drying: After the reaction, cool the autoclave. Collect the precipitate by
centrifugation or filtration, wash it several times with distilled water and ethanol to remove
any unreacted precursors or byproducts.

e Drying: Dry the final BaTiOs powder in an oven at a low temperature (e.g., 80-100°C). The
resulting powder typically consists of nanoparticles in the range of 50-350 nm.[11]

Protocol 3: Sol-Gel Synthesis

The sol-gel method offers excellent control over chemical composition and produces fine, high-
purity powders at low processing temperatures.[14]

Materials:

Barium precursor: Barium acetate (Ba(CH3sCOO)2) or Barium acetylacetonate.[14]

Titanium precursor: Titanium (V) isopropoxide (Ti{OCH(CHs)z]a4).

Solvents: Acetic acid, 2-methoxyethanol, or similar.

Hydrolysis agent: Distilled water.

Chelating agent (optional): Acetylacetone.

Equipment:

Glassware (beakers, flasks)

Magnetic stirrer with hotplate

Oven

Furnace

Procedure:

e Precursor Solution: Dissolve the barium precursor in a suitable solvent like acetic acid with
heating and stirring.
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 Titanium Solution: In a separate container, dissolve the titanium isopropoxide in a solvent. A
chelating agent like acetylacetone can be added to control the hydrolysis rate.[14]

e Mixing: Slowly add the titanium solution to the barium solution under continuous stirring to
form a stable sol.

o Gelation: Add distilled water to the sol to initiate hydrolysis and condensation, leading to the
formation of a gel.

» Drying: Dry the gel in an oven at around 100°C to remove the solvent and residual organics.
[15]

 Calcination: Calcine the dried gel powder in a furnace at a temperature typically between
650°C and 950°C to crystallize the tetragonal BaTiOs phase.[14][15]

Visualization of Synthesis and Processing Workflow
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Fig. 1: General Workflow for BaTiO3 Ceramic Fabrication
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Caption: General Workflow for BaTiO3 Ceramic Fabrication.
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Ceramic Processing and Sintering

After synthesizing the powder, it must be processed into a dense ceramic body to exhibit useful
piezoelectric properties.

Protocol 4: Ceramic Pellet Fabrication and Sintering

Procedure:

Binder Addition: Mix the synthesized BaTiOs powder with a binder, such as a 2-5 wt.%
polyvinyl alcohol (PVA) solution, to aid in pressing.[3][12]

e Pressing: Press the powder-binder mixture into pellets of the desired shape (e.g., discs)
using a uniaxial or isostatic press at high pressure (e.g., 150 MPa).[8][12]

o Binder Burnout: Heat the green pellets slowly in a furnace to a temperature of around 650°C
for 2 hours to completely remove the binder.[12]

» Sintering: Increase the furnace temperature to the sintering temperature, typically between
1200°C and 1350°C, and hold for 2-4 hours.[3][12][16] The optimal sintering temperature is
crucial for achieving high density and desired grain size, which significantly impacts
piezoelectric properties.[12][16] A two-step sintering process can also be employed to obtain
dense ceramics with fine grains.[17]

e Cooling: Allow the furnace to cool down slowly to room temperature to avoid thermal shock
and cracking of the ceramic pellets.

Characterization of BaTiOs Ceramics
Protocol 5: Piezoelectric Coefficient (ds3) Measurement

The longitudinal piezoelectric coefficient, dss, is a key parameter indicating the material's
performance for sensor and actuator applications. It is typically measured using a quasi-static
method.[18][19]

Equipment:

o ds3 meter (e.g., Berlincourt-type meter)
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» High voltage DC power supply for poling

« Silicone oil bath with heating capability

Procedure:

Electroding: Apply conductive electrodes (e.g., silver paste) to the parallel faces of the
sintered ceramic disc and cure them according to the manufacturer's instructions.

e Poling: Immerse the electroded sample in a heated silicone oil bath (e.g., at 60°C). Apply a
strong DC electric field (e.g., 10-20 kV/cm) across the electrodes for an extended period
(e.g., 50 minutes) to align the ferroelectric domains.[20] Cool the sample to room
temperature with the electric field still applied.

e Aging: After poling, it is recommended to let the sample age for at least 24 hours before
measurement to allow for stabilization of the domain structure.[21]

o Measurement: Place the poled ceramic sample in the dss meter. The instrument applies a
small, low-frequency alternating force and measures the charge generated, directly providing
the dss value in picoCoulombs per Newton (pC/N).[18]

Visualization of Piezoelectric Principle
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Caption: Principle of Piezoelectricity in BaTiO3.

Application Protocols
Protocol 6: Fabrication of a Simple Piezoelectric Sensor

Objective: To fabricate a basic sensor that generates a voltage in response to applied pressure.
Materials:
» Poled BaTiOs ceramic disc

e Conductive wires
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e Epoxy or other insulating adhesive
e Oscilloscope or voltmeter
Procedure:

o Wire Attachment: Carefully solder or attach conductive wires to the top and bottom
electrodes of the poled BaTiOs disc.

o Encapsulation (Optional): For protection, the device can be encapsulated in a thin layer of
epoxy, leaving the wire leads exposed.

o Connection: Connect the wire leads to an oscilloscope or a high-impedance voltmeter.

e Testing: Apply a mechanical force (e.g., by tapping or pressing) to the ceramic disc. Observe
the voltage signal generated on the measurement device. The amplitude of the voltage is
proportional to the applied stress. This forms the basis for pressure and acoustic sensors.[2]

Protocol 7: Fabrication of a Simple Piezoelectric
Actuator

Objective: To fabricate a basic actuator that changes its thickness in response to an applied
voltage.

Materials:

e Poled BaTiOs ceramic disc

e Conductive wires

» Variable DC or AC voltage source
Procedure:

* Wire Attachment: As with the sensor, attach conductive wires to the electrodes of the poled
disc.

o Connection: Connect the wire leads to a variable voltage source.
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» Actuation: Apply a voltage across the ceramic. The ceramic will expand or contract along the
poling direction (thickness) due to the converse piezoelectric effect. The displacement is
proportional to the applied voltage. This principle is used in precision positioning systems,
robotics, and ultrasonic transducers.[2][22]

Data Presentation: Properties of BaTiOs Ceramics

The properties of BaTiOs ceramics are highly dependent on synthesis and processing
conditions. The following tables summarize typical quantitative data found in the literature.

Table 1: Piezoelectric and Dielectric Properties of BaTiOs Ceramics
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Preparati
on
Method/C
ondition

Grain
Size (um)

Sintering
Temp.
(°C)

ds3 (pCIN)

Dielectric
Constant

(er)

Curie
Temp.
(Te) (°C)

Referenc
e

Solid-State

2.0

1210

419

[23]

Solid-State

9.5

~240

[23]

Hydrother
mal
Powder,
Convention

al Sintering

1300

300

[12]

Hydrother
mal
Powder,
Two-Step

Sintering

460

High

126

[17]

Hot
Isostatic
Pressing
(HIP) +

Annealing

2.86

900 (HIP)
+ 1100

(Anneal)

172

[21]

Digital
Light
Processing
(3D
Printing)

211

60

[20]

Typical
Commercia
| BaTiOs

191

~1700

~120-130

[4]

Table 2: Synthesis Protocol Parameters and Resulting Particle Sizes
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Avg.
Synthesis Temperatur . = .
Precursors Time (h) Particle Reference
Method e (°C) .
Size
Solid-State ] 1000 0.5 um (after
_ BaCOs, TiO2 o 10 _ [71181[9]
Reaction (Calcination) granulation)
Ba(OH)z,
Hydrothermal ) 200 12 ~100 nm [12]
TiOz
Ti-slurry, Ba- ]
Hydrothermal 150 <1 min 10-15 nm [10]
source
Ba-
acetylacetona 950
Sol-Gel i o - 1-1.5 um [14]
te, Ti- (Calcination)
isopropoxide
Conclusion

Barium titanate remains a highly relevant material for piezoelectric applications due to its
strong electromechanical coupling, lead-free nature, and versatile synthesis routes. By carefully
controlling the synthesis, processing, and poling conditions as outlined in these protocols,
researchers can tailor the properties of BaTiOs ceramics to meet the specific demands of
advanced sensors and actuators. The provided methodologies offer a foundational framework
for professionals in materials science and engineering to explore and innovate with this
important functional ceramic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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